
discovery and history of third-generation
photoelectric switches

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: DAD dichloride

Cat. No.: B11932392 Get Quote

An In-depth Technical Guide to the Discovery and History of Third-Generation Photoelectric

Switches

Introduction
Photoelectric switches, or photoelectric sensors, are fundamental components in modern

industrial automation, enabling non-contact detection of objects. Their evolution has been

marked by significant technological advancements, leading to what can be categorized as

third-generation devices. This guide provides a comprehensive overview of the discovery and

history of these sophisticated sensors, detailing their core technologies, performance evolution,

and the experimental protocols used for their characterization.

The Genesis of Photoelectric Sensing: A Historical
Perspective
The foundation of photoelectric technology was laid by Albert Einstein's explanation of the

"photoelectric effect" in 1905, for which he was awarded the Nobel Prize in Physics in 1921[1].

This principle, where light energy can be converted into electrical energy, was experimentally

proven by R.A. Millikan in the following decade[1]. These early discoveries paved the way for

the first practical photoelectric cells.

The direct precursor to the modern photoelectric switch is the phototransistor, invented by John

N. Shive at Bell Telephone Laboratories in 1948 and officially announced in 1950. The
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phototransistor combined the light sensitivity of a photodiode with the current gain of a

transistor, resulting in a much more sensitive and powerful light-sensing device. This innovation

was a critical step towards the development of compact and reliable photoelectric sensors for

industrial applications.

The Evolution to Third-Generation Photoelectric
Switches
While there is no formal industry-wide classification, the evolution of photoelectric switches can

be understood as a progression through three distinct generations, each characterized by

significant technological leaps.

First Generation: The Dawn of Industrial Automation

The first generation of photoelectric sensors emerged with the widespread adoption of

industrial automation. These early devices were relatively simple, consisting of a light source

(often an incandescent bulb), a photodetector (like a photodiode or phototransistor), and basic

analog signal processing circuitry. They were primarily used for simple presence/absence

detection and were often bulky and susceptible to ambient light interference.

Second Generation: The Rise of Reliability and Miniaturization

The second generation saw the introduction of several key improvements that enhanced the

reliability and usability of photoelectric sensors. The shift to modulated LED light sources

significantly improved immunity to ambient light. These sensors also became more compact

and robust, making them suitable for a wider range of industrial environments.

Third Generation: The Era of Intelligent Sensing

Third-generation photoelectric switches are defined by their integration of advanced

technologies that provide "intelligent" sensing capabilities. These sensors go beyond simple

presence/absence detection to offer more precise measurements, enhanced reliability, and

seamless integration into modern control systems. The core technologies that characterize this

generation are:
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Application-Specific Integrated Circuits (ASICs): The integration of the sensor's electronics

onto a single custom chip. ASICs enable smaller sensor sizes, improved performance, faster

response times, and enhanced resistance to electromagnetic interference[1][2].

Advanced Detection Principles:

Background Suppression (BGS): This technology allows the sensor to detect an object at

a specific distance while ignoring reflective objects in the background. It works on the

principle of triangulation, where the angle of the reflected light is used to determine the

object's distance[3][4][5].

Time-of-Flight (ToF): ToF sensors measure the time it takes for a pulse of light (typically

from a laser) to travel to the target and back to the sensor[6][7][8][9]. This allows for long-

range, highly accurate distance measurement that is largely independent of the target's

color or surface finish.

IO-Link Communication: IO-Link is a standardized, point-to-point serial communication

protocol that allows for bidirectional data exchange between the sensor and a control

system[10][11][12][13]. This enables remote configuration, real-time diagnostics, and the

transmission of more detailed sensor data beyond a simple on/off signal.

Quantitative Data Presentation: A Generational
Comparison
The following table summarizes the evolution of key performance metrics across the three

generations of photoelectric switches.
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Feature First Generation Second Generation Third Generation

Light Source Incandescent Bulb Modulated LED Laser, PinPoint LED

Detection Principle Basic On/Off
Modulated Light

Detection

Background

Suppression, Time-of-

Flight

Signal Processing Analog Circuitry
Analog with basic

filtering

ASIC with Digital

Signal Processing

Communication
Simple NPN/PNP

Output
NPN/PNP Output IO-Link, NPN/PNP

Ambient Light

Immunity
Low Moderate to High Very High

Detection Range Short Moderate to Long
Very Long (up to

several meters)

Response Time
Slow (tens of

milliseconds)

Faster (a few

milliseconds)

Very Fast

(microseconds)

Color/Surface

Independence
Low Moderate

High (especially with

ToF)

Diagnostics None
Basic (e.g., stability

indicator)

Advanced (via IO-

Link)

Configuration
Manual

(potentiometer)

Manual

(potentiometer)

Remote (via IO-Link),

Teach-in button

Key Experimental Protocols
The performance and reliability of photoelectric switches are verified through a series of

standardized tests. Many of these procedures are outlined in the international standard IEC

60947-5-2, which applies to proximity switches, including photoelectric types[14][15][16][17]

[18]. While the full standard requires a subscription to access, the key experimental protocols

include:

1. Sensing Range and Operating Distance Verification:
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Objective: To determine the maximum reliable sensing distance and the operational

switching points.

Methodology:

The sensor is mounted on a fixed bracket.

A standardized target (e.g., a piece of white paper of a specified size and reflectivity) is

moved towards the sensor along the sensing axis.

The distance at which the sensor's output changes state is recorded.

The target is then moved away from the sensor, and the distance at which the output

reverts is recorded.

This process is repeated multiple times to ensure repeatability.

For background suppression sensors, a similar test is performed to verify the cut-off

distance beyond which objects are ignored.

2. Hysteresis Measurement:

Objective: To quantify the difference between the switch-on and switch-off points.

Methodology:

Using the setup from the sensing range test, the distance between the point where the

sensor detects the target as it approaches and the point where it releases the target as it

moves away is measured.

This distance is expressed as a percentage of the total sensing range.

3. Response Time Measurement:

Objective: To measure the delay between the object entering the detection zone and the

sensor's output changing state.

Methodology:
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A rotating disc with openings or a pendulum is used to interrupt the sensor's light beam at

a known velocity.

An oscilloscope is connected to the sensor's output.

The time difference between the leading edge of the object interrupting the beam and the

change in the output signal on the oscilloscope is measured.

4. Environmental Testing:

Objective: To ensure the sensor's reliability in various industrial conditions.

Methodology:

Temperature and Humidity: The sensor is placed in an environmental chamber and

subjected to a range of temperatures and humidity levels while its operational

characteristics are monitored.

Vibration and Shock: The sensor is mounted on a vibration table and subjected to

specified levels of vibration and mechanical shock to test its durability.

Electromagnetic Compatibility (EMC): The sensor is tested for its immunity to electrostatic

discharge, radiated electromagnetic fields, and electrical fast transients to ensure it does

not malfunction in electrically noisy environments[14].

Ambient Light Immunity: The sensor is exposed to high levels of ambient light (e.g., from

fluorescent lamps or sunlight) to verify that it is not falsely triggered[19].

Signaling Pathways and Experimental Workflows
Logical Workflow of a Standard Photoelectric Sensor

This diagram illustrates the basic signal flow in a traditional photoelectric sensor.

Caption: Basic signal path in a modulated photoelectric sensor.

Signaling Pathway of a Third-Generation Photoelectric Sensor with IO-Link
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This diagram shows the more complex signal processing in a modern sensor featuring an ASIC

and IO-Link communication.

Caption: Signal processing workflow in an ASIC-based sensor with IO-Link.

Experimental Setup for Sensing Range Characterization

This diagram illustrates a typical setup for testing the sensing range of a photoelectric sensor.

Caption: Typical experimental setup for sensor characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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